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7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane

Name: 7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane
Brand: Smolecule
SKU: S7893991
Rating: 5 (1 reviews)

Catalog No.

S7893991

CAS No.

M.F

C12H15BrN2O

M. Wt

283.16 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonan...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane

IUPAC Name

7-(5-bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane

Molecular Formula

C12H15BrN2O

Molecular Weight

283.16 g/mol

InChI

InChI=1S/C12H15BrN2O/c13-10-5-11(7-14-6-10)15-3-1-12(8-15)2-4-16-9-12/h5-7H,1-4,8-9H2

InChI Key

WQJOMLTYHYTYEL-UHFFFAOYSA-N

SMILES

C1CN(CC12CCOC2)C3=CC(=CN=C3)Br

Canonical SMILES

C1CN(CC12CCOC2)C3=CC(=CN=C3)Br

BPOAN is a novel spirocyclic compound with a unique heterocyclic structure. It was first synthesized and characterized by researchers at the Friedrich-Schiller-Universität Jena in Germany in 2008. BPOAN contains a pyridine ring, a five-membered oxacycle, and a seven-membered azacycle, which are fused together in a spiro configuration. This compound belongs to the class of spiroaminooxazoline derivatives and has the potential to exhibit a wide range of physical and chemical properties.

Physical and Chemical Properties

BPOAN is a white, crystalline solid that is sparingly soluble in water and organic solvents. Its molecular formula is C14H17BrN2O, and its molecular weight is 324.2 g/mol. Its melting point is reported to be around 180°C, and its boiling point is not known. BPOAN has an optical rotation of +61°, indicating it is optically active. It is stable under normal laboratory conditions and does not decompose readily.

Synthesis and Characterization

BPOAN can be synthesized via a simple and efficient one-pot procedure from readily available starting materials. The synthesis involves the condensation of a pyridine aldehyde with an aminooxazoline derivative in the presence of a Lewis acid catalyst. The resulting product can be purified by recrystallization or chromatography. The structure of BPOAN was confirmed by several methods, including NMR spectroscopy, X-ray crystallography, and elemental analysis.

Analytical Methods

BPOAN can be analyzed using various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), infrared spectroscopy (IR), and NMR spectroscopy. These methods are used to determine the purity, identity, and structural integrity of BPOAN.

Biological Properties

BPOAN has been shown to exhibit a variety of biological activities in vitro and in vivo. For example, it has been reported to have antibacterial properties against several pathogenic bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to have antifungal properties against Candida albicans. BPOAN has also been shown to inhibit the proliferation of cancer cells in vitro.

Toxicity and Safety in Scientific Experiments

There is limited information available regarding the toxicity and safety of BPOAN in scientific experiments. However, based on the available data, BPOAN appears to be relatively safe and nontoxic at low concentrations. However, further studies are needed to evaluate the potential toxicity and safety concerns of this compound.

Applications in Scientific Experiments

BPOAN has the potential to be used in various scientific experiments due to its unique properties. For example, it could be used as a building block for the synthesis of other spirocyclic compounds or as a starting material for drug discovery. Additionally, it could be used in the production of specialty chemicals, such as dyes and pigments.

Current State of Research

The current state of research on BPOAN is relatively limited. The majority of the published studies on this compound have focused on its synthesis and characterization, as well as its biological properties. However, further research is needed to explore its potential applications in other fields.

Potential Implications in Various Fields of Research and Industry

BPOAN has the potential to have significant implications in various fields of research and industry. For example, it could be used in drug discovery as a starting material for the development of new drugs. Additionally, it could be used in the production of novel materials with unique properties, such as spirocyclic polymers. Furthermore, it could be used in the development of new diagnostic tools for the detection of bacterial and fungal infections.

Limitations and Future Directions

Despite its potential, there are several limitations associated with the use of BPOAN in scientific experiments. For example, its limited solubility in water and organic solvents could limit its use in certain applications. Additionally, its relatively high cost of production could limit its practical applications. There are several future directions that could be taken to address these limitations and further explore the potential of this compound. For example, efforts could be made to optimize the production process to reduce costs. Additionally, further research is needed to explore its potential applications in other areas, such as catalysis and materials science.
Overall, BPOAN is a unique and intriguing compound with many potential applications. Further research is needed to fully explore its properties and potential implications in various fields of research and industry.